Cas no 1261895-77-5 (2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol)

• Product Name: 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol
• CAS No: 1261895-77-5
• MF: C₁₇H₁₈FNO₃S
• MW: 335.393126964569
• MDL: MFCD18314122
• CID: 1223013
• PubChem ID: 53219799
• Update Time: 2025-10-28

2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol
• 2-Fluoro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%
• MFCD18314122
• 4-Fluoro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-ol
• 2-FLUORO-5-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]PHENOL
• DTXSID90684595
• 1261895-77-5

• MDL： MFCD18314122
• Inchi： 1S/C17H18FNO3S/c18-16-9-6-14(12-17(16)20)13-4-7-15(8-5-13)23(21,22)19-10-2-1-3-11-19/h4-9,12,20H,1-3,10-11H2
• InChI Key： NZHOXFZGRWJEAO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=C(C=2)O)F)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 335.09914277g/mol
• Monoisotopic Mass: 335.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66Ų

Additional information on 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol

2-Fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol (CAS No. 1261895-77-5): A Comprehensive Overview

The 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol (CAS No. 1261895-77-5) is a specialized fluorinated aromatic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique sulfonamide-piperidine moiety combined with a fluorophenol structure, making it a valuable intermediate for drug discovery and material science applications. Its molecular formula is C₁₇H₁₈FNO₃S, with a molecular weight of 335.39 g/mol.

One of the key reasons for the growing interest in 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol is its potential role in the development of kinase inhibitors and GPCR-targeted therapeutics. Researchers are particularly intrigued by its ability to modulate protein-protein interactions, a hot topic in modern drug discovery. The compound's fluorine atom enhances its metabolic stability, while the piperidine-sulfonyl group contributes to improved solubility and bioavailability.

In recent years, the demand for fluorinated building blocks like 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol has surged due to their importance in developing PET imaging agents and central nervous system (CNS) drugs. The compound's structural features make it particularly suitable for creating blood-brain barrier permeable molecules, addressing one of the biggest challenges in neuropharmacology. This aligns perfectly with current industry trends focusing on neurodegenerative disease treatments.

The synthesis of 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol typically involves multi-step organic reactions, including Suzuki coupling and sulfonamide formation. Process chemists have developed various optimized routes to improve yield and purity, with recent advancements focusing on green chemistry principles to reduce environmental impact. These developments respond to the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

From a commercial perspective, 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol serves as a premium pharmaceutical intermediate with applications in multiple therapeutic areas. Market analysts note increasing procurement by contract research organizations (CROs) and biotech firms working on precision medicine approaches. The compound's versatility makes it valuable for both small molecule drug development and bioconjugation strategies in antibody-drug conjugates (ADCs).

Quality control of 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol requires rigorous analytical methods, including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Reputable suppliers typically provide comprehensive characterization data and certificates of analysis to meet the stringent requirements of pharmaceutical applications. The compound's stability profile has been extensively studied under various storage conditions to ensure long-term usability.

Recent scientific publications have highlighted novel applications of 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol derivatives in cancer immunotherapy and autoimmune disease research. The compound's ability to serve as a scaffold for selective enzyme inhibitors has opened new avenues in targeted therapy development. These developments coincide with increased funding for personalized medicine research worldwide.

For researchers considering 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol for their projects, it's important to note that proper handling requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment should be used when working with this compound. Material safety data sheets (MSDS) provide detailed guidance on safe handling procedures.

The future outlook for 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol appears promising, with several patent applications filed for its derivatives in recent years. As the pharmaceutical industry continues to explore structure-activity relationships in drug design, this compound's unique features position it as a valuable tool for medicinal chemists. Ongoing research may reveal additional applications in diagnostic imaging and theranostic approaches.

In conclusion, 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)phenol (CAS No. 1261895-77-5) represents an important fluorinated aromatic building block with diverse applications in modern drug discovery. Its combination of fluorine chemistry and sulfonamide functionality makes it particularly valuable for developing novel therapeutic agents. As research into targeted therapies advances, the demand for specialized intermediates like this compound is expected to grow significantly in the coming years.